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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505

For researchers, scientists, and professionals in drug development, the meticulous handling of
reactive chemical reagents is paramount. Octanoic anhydride, a corrosive and moisture-
sensitive liquid, requires stringent safety protocols to mitigate risks. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the safe and effective use of Octanoic anhydride in a laboratory setting.

Essential Safety & Handling Information at a Glance

A thorough understanding of the properties and hazards of Octanoic anhydride is the
foundation of its safe use. The following table summarizes key quantitative data for this

compound.
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Property Value

Molecular Formula C16H3003

Molecular Weight 270.41 g/mol [1]

Appearance Colorless to pale yellow liquid[2][3]
UN Number UN3265[2][4]

Hazard Class 8 (Corrosive)[2][4]

Packing Group 2]

OSHA PEL: None establishedNIOSH REL:
Occupational Exposure Limits None establishedACGIH TLV: None
established[2]

Personal Protective Equipment (PPE): Your First
Line of Defense

Due to its corrosive nature, which can cause severe skin burns and eye damage, a
comprehensive personal protective equipment (PPE) ensemble is mandatory when handling
Octanoic anhydride.[1][2][5]

o Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect
against splashes.[2]

o Skin Protection:
o Gloves: Chemical-resistant gloves are required.[2]

o Clothing: Long-sleeved clothing and a chemical-resistant apron should be worn to protect
the body.[2]

» Respiratory Protection: A vapor respirator should be used, especially in areas without
adequate ventilation, to protect against inhalation of harmful mists or vapors.[2] Ensure any
respirator used is approved by NIOSH or an equivalent regulatory body.[2]
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Procedural Guidance for Handling and Storage

Adherence to strict operational procedures is critical to minimize exposure and ensure a safe
working environment.

Handling: A Step-by-Step Approach
o Ventilation: Always handle Octanoic anhydride in a well-ventilated area.[2] The use of a

chemical fume hood is strongly recommended.[6]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[2]

o Personal Hygiene: Wash hands thoroughly after handling the chemical.[2] Do not eat, drink,
or smoke in the work area.[7]

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[8]

Storage: Maintaining Chemical Stability

Proper storage is crucial due to the moisture-sensitive and reactive nature of Octanoic
anhydride.

» Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents.[6]

e Moisture and Heat: Protect from moisture and keep away from heat and sources of ignition.
[2] The product is often packed under an inert gas like Argon to prevent reaction with
atmospheric moisture.[2]

Spill Management and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed to
ensure safety and environmental protection.
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Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.[2]
e Ventilate: Ensure adequate ventilation of the area.

o Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not allow the
chemical to enter drains or waterways.[2]

o Absorption: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[2]

o Collection: Carefully collect the absorbed material into a suitable, labeled chemical waste
container for disposal.[2]

Waste Disposal

¢ Regulations: Dispose of all waste materials, including contaminated absorbents and empty
containers, in accordance with local, state, and federal regulations.[2]

o Approved Facility: All chemical waste should be disposed of through an approved waste
disposal plant.[2]

Visualizing Safety Workflows and Hazard Mitigation

To further clarify the necessary safety procedures, the following diagrams illustrate the logical
workflow for handling Octanoic anhydride and the relationship between its hazards and the
required protective measures.
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Safe Handling Workflow for Octanoic Anhydride
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Octanoic Anhydride: Hazards and Corresponding PPE

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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